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Compound of Interest

Compound Name: 6-Bromooxindole

Cat. No.: B126910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 6-
bromooxindole, a key intermediate in pharmaceutical synthesis. Adherence to these

guidelines is crucial to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
6-Bromooxindole is classified as a hazardous substance.[1] It is crucial to understand its

potential hazards before handling. The primary routes of exposure are inhalation, skin contact,

and eye contact.

GHS Hazard Statements:

Causes skin irritation.[2]

Causes serious eye irritation.[3]

May cause respiratory irritation.[2][3]

Signal Word: Warning[2][3]

Physical and Chemical Properties
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A clear understanding of the physical and chemical properties of 6-bromooxindole is

fundamental for its safe handling and storage.

Property Value Reference

CAS Number 99365-40-9 [4]

Molecular Formula C₈H₆BrNO [4]

Molecular Weight 212.04 g/mol

Appearance
White to orange to tan

crystalline powder
[1]

Melting Point 217-221 °C

Solubility Does not mix well with water [1]

Storage Temperature 2-8°C

Toxicological Information
While specific acute toxicity data such as LD50 values for 6-bromooxindole are not readily

available in the provided search results, the compound is known to be an irritant.[1][3] It is

essential to handle this chemical with the assumption that it may have harmful toxicological

effects.

Inhalation: May cause respiratory irritation.[2][3] In some individuals, this can lead to further

lung damage.[1] Asthma-like symptoms may persist for an extended period after exposure

ceases.[1]

Skin Contact: Causes skin irritation.[2] While not considered to have harmful health effects

from skin contact alone, the substance can cause skin inflammation in some individuals.[1]

Pre-existing dermatitis may be exacerbated.[1] Entry into the bloodstream through cuts or

abrasions may lead to systemic injury.[1]

Eye Contact: Causes serious eye irritation and potential damage.[1][3]

Ingestion: The material has not been classified as "harmful by ingestion" due to a lack of

conclusive evidence.[1] However, ingestion should always be avoided.
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Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when working with 6-bromooxindole.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.

PPE Specification Reference

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved chemical

safety goggles.

[2]

Hand Protection

Handle with gloves. Inspect

gloves prior to use and use

proper glove removal

technique. Dispose of

contaminated gloves after use.

Skin and Body Protection

Wear a complete suit

protecting against chemicals

and appropriate protective

clothing to prevent skin

exposure.

[2]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges. Use

respirators and components

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).

[2]
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Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

General Handling Precautions
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][6]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke when using this product.[5][6]

Avoid formation of dust and aerosols.

Keep containers securely sealed when not in use.[5]

Avoid physical damage to containers.[5]

Storage and Incompatibility
Proper storage is crucial to maintain the stability and integrity of 6-bromooxindole and to

prevent hazardous reactions.

Storage Conditions: Store in a well-ventilated place and keep the container tightly closed.[2]

[3] The recommended storage temperature is between 2-8°C. Store locked up.[6]

Incompatible Materials: Avoid contact with oxidizing agents.[1] Reaction with oxidizing agents

such as nitrates, oxidizing acids, and chlorine bleaches may result in ignition.[1]

Accidental Release Measures
In the event of a spill, immediate and appropriate action must be taken to prevent exposure

and environmental contamination.

Minor Spills
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Clean up all spills immediately.[1][5]

Avoid breathing dust and contact with skin and eyes.[1]

Wear impervious gloves and safety glasses.[5]

Use dry clean-up procedures and avoid generating dust.[5]

Vacuum or sweep up the material and place it in a clean, dry, sealable, and labeled container

for disposal.[5] Do not use air hoses for cleaning.[5]

Major Spills
Alert emergency responders and inform them of the location and nature of the hazard.[1][5]

Clear the area of all personnel and move upwind.[5]

Control personal contact with the substance by using appropriate protective equipment,

including a dust respirator.[5]

Prevent the spillage from entering drains, sewers, or water courses.[5]

Contain and recover the product wherever possible.[5]

First Aid Measures
Immediate first aid is critical in case of exposure.

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2][3] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.

[3] Seek medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][3]

Remove all contaminated clothing and shoes.[3] If skin irritation occurs, get medical

advice/attention.[3]

Eye Contact: Rinse cautiously with water for several minutes.[2][3] Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes.[3] Seek immediate medical
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attention.[3]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Call a POISON CENTER or doctor/physician if you feel unwell.[3]

Fire-Fighting Measures
While not considered a significant fire risk, containers may burn.[5]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon

dioxide (CO2), nitrogen oxides (NOx), and hydrogen bromide.[1][2] May emit poisonous and

corrosive fumes.[1]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[2]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[1] Dispose

of contents and container to an approved waste disposal plant.[2][3]

Experimental Workflow and Logic Diagrams
The following diagram illustrates a safe handling workflow for 6-bromooxindole.
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Safe Handling Workflow for 6-Bromooxindole
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Caption: Safe handling workflow for 6-bromooxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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